Cas no 27593-14-2 (1-Octanaminium,N-(carboxymethyl)-N,N-dimethyl-, inner salt)

• Product Name: 1-Octanaminium,N-(carboxymethyl)-N,N-dimethyl-, inner salt
• CAS No: 27593-14-2
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 254876
• PubChem ID: 119668
• Update Time: 2025-04-19

1-Octanaminium,N-(carboxymethyl)-N,N-dimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1-Octanaminium,N-(carboxymethyl)-N,N-dimethyl-, inner salt
• 2-[dimethyl(octyl)azaniumyl]acetate
• (Carboxylatomethyl)di(methyl)octylammonium
• [dimethyl(octyl)ammonio]acetate
• Ammonium, (carboxymethyl)dimethyloctyl-, hydroxide, inner salt
• Octyldimethylbetaine
• 1-octanaminium, n-(carboxymethyl)-n,n-dimethyl-, hydroxide, inner salt
• EINECS 248-551-8
• UNII-PC47TQ755C
• MACKAM OCTLS
• octyl betaine
• n-octylbetaine
• SCHEMBL3677537
• MAKAM OCTLS
• DTXSID2067323
• PC47TQ755C
• Caprylyl betaine
• (CARBOXYMETHYL)DIMETHYLOCTYLAMMONIUM HYDROXIDE, INNER SALT
• N,N-DIMETHYL-N-OCTYLGLYCINE BETAINE
• 27593-14-2
• NS00020179
• Q27286468
• 1-Octanaminium, N-(carboxymethyl)-N,N-dimethyl-, inner salt

• Inchi： 1S/C12H25NO2/c1-4-5-6-7-8-9-10-13(2,3)11-12(14)15/h4-11H2,1-3H3
• InChI Key： YPUUGRMTUUCONZ-UHFFFAOYSA-N
• SMILES： [O-]C(C[N+](C)(C)CCCCCCCC)=O

Computed Properties

• Exact Mass: 215.18865
• Monoisotopic Mass: 215.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2
• XLogP3: 3.9

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 40.13